Sovaprevir

• CAS No.: 1001667-23-7
• Product Name: Sovaprevir
• Molecular Formula: C43H53N5O8S
• Molecular Weight: 799.98
• IUPAC Name: (2S,4R)-1-((S)-2-(tert-butyl)-4-oxo-4-(piperidin-1-yl)butanoyl)-N-((1R,2S)-1-((cyclopropylsulfonyl)carbamoyl)-2-vinylcyclopropyl)-4-((7-methoxy-2-phenylquinolin-4-yl)oxy)pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C43H53N5O8S/c1-6-28-25-43(28,41(52)46-57(53,54)31-16-17-31)45-39(50)36-22-30(26-48(36)40(51)33(42(2,3)4)23-38(49)47-19-11-8-12-20-47)56-37-24-34(27-13-9-7-10-14-27)44-35-21-29(55-5)15-18-32(35)37/h6-7,9-10,13-15,18,21,24,28,30-31,33,36H,1,8,11-12,16-17,19-20,22-23,25-26H2,2-5H3,(H,45,50)(H,46,52)/t28-,30-,33-,36+,43-/m1/s1
• Standard InChIKey: MHFMTUBUVQZIRE-WINRQGAFSA-N
• SMILES: O=C([C@H]1N(C([C@@H](CC(N2CCCCC2)=O)C(C)(C)C)=O)C[C@H](OC3=CC(C4=CC=CC=C4)=NC5=CC(OC)=CC=C35)C1)N[C@@]6(C(NS(=O)(C7CC7)=O)=O)[C@H](C=C)C6
• Appearance: Solid powder
• Description: Sovaprevir is a nonstructural 3 (NS3) protease inhibitor potentially for the treatment of HCV infection
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ACH-0141625; ACH-1625; ACH0141625; ACH1625; ACH 0141625; ACH 1625
• Reference: 1: De Clercq E. Current race in the development of DAAs (direct-acting antivirals) against HCV. Biochem Pharmacol. 2014 Jun 15;89(4):441-52. doi: 10.1016/j.bcp.2014.04.005. PubMed PMID: 24735613.; 2: Vere Hodge RA. Meeting report: 26th International Conference on Antiviral Research. Antiviral Res. 2013 Oct;100(1):276-85. doi: 10.1016/j.antiviral.2013.08.006. PubMed PMID: 23973733.
• Last Modified: Aug 20 2021